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Compound of Interest

Compound Name: 2-Bromocyclobutanone

Cat. No.: B185203 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed experimental protocol for the synthesis of 2-
bromocyclobutanone, a valuable intermediate in organic synthesis. The protocol is based on

established methods for the α-bromination of cyclic ketones. Included are key reaction

parameters, purification methods, and expected analytical data.

Quantitative Data Summary
The following table summarizes the key quantitative data for the synthesis of 2-
bromocyclobutanone.
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Parameter Value

Reactants

Cyclobutanone 1.0 equivalent

Bromine 1.0 - 1.1 equivalents

Solvent (e.g., Chloroform) ~5-10 mL per gram of cyclobutanone

Product

IUPAC Name 2-Bromocyclobutan-1-one

Molecular Formula C₄H₅BrO

Molecular Weight 148.99 g/mol

CAS Number 1192-01-4[1]

Appearance Expected to be a liquid

Reaction Conditions

Temperature 0-5 °C (during bromine addition)

Reaction Time 2-4 hours

Expected Yield

Yield 60-80% (based on analogous reactions)

Spectroscopic Data

¹H NMR (CDCl₃, predicted)

δ 4.5-4.8 (dd, 1H) Proton on C2 (CHBr)

δ 2.8-3.2 (m, 2H) Protons on C4 (CH₂)

δ 2.0-2.5 (m, 2H) Protons on C3 (CH₂)

¹³C NMR (CDCl₃, predicted)

δ ~200 Carbonyl Carbon (C1)

δ ~50 Brominated Carbon (C2)
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δ ~35 Methylene Carbon (C4)

δ ~25 Methylene Carbon (C3)

IR Spectroscopy (cm⁻¹)

~1785 C=O stretch (characteristic for cyclobutanone)

Experimental Protocol: Synthesis of 2-
Bromocyclobutanone
This protocol describes the direct α-bromination of cyclobutanone. The procedure is adapted

from established methods for the bromination of cyclic ketones, such as cyclopentanone.[2][3]

Materials:

Cyclobutanone

Bromine (Br₂)

Chloroform (CHCl₃) or other suitable inert solvent

Saturated aqueous sodium bicarbonate (NaHCO₃) solution

Saturated aqueous sodium thiosulfate (Na₂S₂O₃) solution

Brine (saturated aqueous NaCl solution)

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Round-bottom flask

Dropping funnel

Magnetic stirrer and stir bar

Ice bath

Separatory funnel
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Rotary evaporator

Distillation apparatus (for purification)

Procedure:

Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar and a dropping

funnel, dissolve cyclobutanone in chloroform. Cool the flask in an ice bath to 0-5 °C with

stirring.

Bromine Addition: Slowly add a solution of bromine in chloroform dropwise to the cooled

cyclobutanone solution over a period of 1-2 hours. Maintain the temperature of the reaction

mixture below 10 °C during the addition. The characteristic red-brown color of bromine

should disappear as it reacts.

Reaction Monitoring: After the addition is complete, allow the reaction mixture to stir at room

temperature for an additional 1-2 hours. The progress of the reaction can be monitored by

thin-layer chromatography (TLC) or gas chromatography (GC).

Work-up:

Quench the reaction by slowly adding saturated aqueous sodium thiosulfate solution to

destroy any unreacted bromine. The red-brown color should fade completely.

Transfer the mixture to a separatory funnel and wash sequentially with saturated aqueous

sodium bicarbonate solution, water, and brine.

Separate the organic layer and dry it over anhydrous magnesium sulfate or sodium

sulfate.

Purification:

Filter off the drying agent and concentrate the organic solution using a rotary evaporator to

remove the solvent.

The crude 2-bromocyclobutanone can be purified by vacuum distillation to yield the final

product.
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Safety Precautions:

This procedure should be carried out in a well-ventilated fume hood.

Bromine is highly corrosive and toxic. Handle with appropriate personal protective equipment

(PPE), including gloves, safety goggles, and a lab coat.

Chloroform is a suspected carcinogen. Avoid inhalation and skin contact.

Visualizations
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Caption: Synthesis of 2-bromocyclobutanone from cyclobutanone and bromine.
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Caption: Experimental workflow for the synthesis of 2-bromocyclobutanone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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